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Compound of Interest

Compound Name: 2-Cyclopentylethanol

Cat. No.: B041590 Get Quote

An In-depth Technical Guide to 2-Cyclopentylethanol: Safety, Handling, and Storage

This guide provides comprehensive safety, handling, and storage information for 2-
Cyclopentylethanol, intended for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
2-Cyclopentylethanol is a primary alcohol with the molecular formula C7H14O.[1] It is a

colorless liquid under standard conditions.[2] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Cyclopentylethanol
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Property Value Source

Molecular Formula C7H14O [1][3][4][5][6]

Molecular Weight 114.19 g/mol [1][3][4][6][7]

CAS Number 766-00-7 [1][4][5][6][7][8]

Appearance Colorless Liquid [2][8]

Boiling Point 174.4 ± 8.0 °C at 760 mmHg [1][3]

Flash Point 70.4 ± 8.6 °C [1][3]

Density 0.9 ± 0.1 g/cm³ [1][3]

Vapor Pressure 0.4 ± 0.7 mmHg at 25°C [1][3]

Solubility

Limited solubility in water;

soluble in organic solvents like

ethanol and diethyl ether.

[1]

logPoct/wat (Octanol/Water

Partition Coefficient)
1.559 [7]

Refractive Index 1.460 [1][3]

Safety and Hazard Information
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.

GHS Classification
There are some discrepancies in the classification of 2-Cyclopentylethanol. While some

sources indicate it is not classified, the more prevalent classification is as a combustible liquid.

[3][8][9]

Table 2: GHS Hazard Classification for 2-Cyclopentylethanol
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Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

GHS Label Elements
Table 3: GHS Label Elements for 2-Cyclopentylethanol

Element Description

Pictogram No pictogram is required for this classification.

Signal Word Warning

Hazard Statements H227: Combustible liquid

Precautionary Statements

Prevention:P210: Keep away from heat, hot

surfaces, sparks, open flames and other ignition

sources. No smoking.[8][9]P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[8][9]Response:P370

+ P378: In case of fire: Use dry sand, dry

chemical or alcohol-resistant foam to extinguish.

[8][9]Storage:P403 + P235: Store in a well-

ventilated place. Keep cool.[8][9]Disposal:P501:

Dispose of contents/container to an approved

waste disposal plant.[8][9]

Toxicological Information
Comprehensive toxicological data for 2-Cyclopentylethanol is not readily available. Most

safety data sheets indicate that no specific data has been generated.[9][10] Therefore, the

product should be handled with the care due to a chemical with unknown toxicological

properties. It is noted that the product contains no substances which at their given

concentration are considered to be hazardous to health.[8][9]

Handling and Storage
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Proper handling and storage procedures are crucial for maintaining the integrity of 2-
Cyclopentylethanol and ensuring the safety of laboratory personnel.

Personal Protective Equipment (PPE)
A thorough hazard assessment should be conducted to determine the appropriate PPE for the

specific laboratory operations involving 2-Cyclopentylethanol.[11]

Table 4: Recommended Personal Protective Equipment

Protection Type Recommendation

Eye/Face Protection

Safety glasses with side-shields or goggles are

recommended.[3] A face shield may be required

for situations with a higher risk of splashing.[3]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[9]

Hand Protection Protective gloves should be worn.[3]

Respiratory Protection

Under normal use conditions with adequate

ventilation, no respiratory protection is typically

needed.[9] For large-scale use or in

emergencies, a NIOSH/MSHA or European

Standard EN 136 approved respirator may be

necessary.[9]

Storage Conditions
Store 2-Cyclopentylethanol in a dry, cool, and well-ventilated place.[3][9] Keep containers

tightly closed and away from heat, sparks, and open flames.[8][9]

Emergency Procedures
In the event of an emergency, follow the procedures outlined below.

First Aid Measures
Table 5: First Aid Procedures for 2-Cyclopentylethanol Exposure
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Exposure Route First Aid Measure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[8][9]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

symptoms occur.[8][9]

Inhalation
Remove to fresh air. Get medical attention if

symptoms occur.[8][9]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[8][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3][9] Water mist can be used to cool closed containers.[9]

Specific Hazards: The material is combustible and containers may explode when heated.[9]

Thermal decomposition can lead to the release of irritating gases and vapors.[9]

Protective Equipment: In case of a fire, wear a self-contained breathing apparatus (SCBA)

with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[9]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Remove all sources of ignition and take precautionary measures against static discharges.[9]

Environmental Precautions: The substance should not be released into the environment.[9]

Containment and Cleanup: Absorb the spill with an inert material (e.g., dry sand or earth)

and place it in a chemical waste container.

Experimental Protocols
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While specific experimental data for 2-Cyclopentylethanol is limited, the following are

examples of standard methodologies that would be used to determine its key properties.

Table 6: Standard Experimental Protocols
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Property
Standard Method
(Example)

Brief Description

Flash Point
ASTM D93 (Pensky-Martens

Closed Cup Tester)

The sample is heated at a

slow, constant rate with

continuous stirring. A test flame

is systematically introduced

into the cup. The flash point is

the lowest temperature at

which the application of the

test flame causes the vapor

above the sample to ignite.

Boiling Point OECD Guideline 103

This method involves distilling

the substance to determine the

boiling temperature range. The

temperature is measured when

the liquid and vapor phases

are in equilibrium at a given

pressure.

Acute Oral Toxicity
OECD Guideline 423 (Acute

Toxic Class Method)

A stepwise procedure with the

use of a minimal number of

animals per step. The outcome

of each step determines the

next step, allowing for

classification and hazard

labeling.

Skin Irritation
OECD Guideline 404 (Acute

Dermal Irritation/Corrosion)

The substance is applied to

the skin of experimental

animals. The degree of

irritation is assessed at specific

intervals.
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Eye Irritation
OECD Guideline 405 (Acute

Eye Irritation/Corrosion)

The substance is applied to

the eye of an experimental

animal. The effects on the

cornea, iris, and conjunctiva

are observed and scored.

Visualized Workflows
The following diagrams illustrate key logical workflows for the safe handling and management

of 2-Cyclopentylethanol.
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Safe Handling Workflow for 2-Cyclopentylethanol

Preparation

Handling

Storage & Disposal

Conduct Hazard Assessment

Select Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Ensure Proper Ventilation

Dispense in a Well-Ventilated Area

Keep Away from Ignition Sources

Keep Container Tightly Closed When Not in Use

Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Cyclopentylethanol.
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Emergency Response for 2-Cyclopentylethanol Exposure

Emergency Response for 2-Cyclopentylethanol Exposure

Emergency Response for 2-Cyclopentylethanol Exposure

Exposure Event

Skin Contact

Route?

Eye Contact Inhalation Ingestion

Wash with Plenty of Water for 15 min. Rinse with Plenty of Water for 15 min. Move to Fresh Air Rinse Mouth, Drink Water

Seek Medical Attention if Symptoms Occur

Click to download full resolution via product page

Caption: Decision-making workflow for responding to an exposure event.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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